N-ethyl-2-(4-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-ethyl-2-(4-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C20H21N3O4/c1-3-23(19(24)14-26-17-11-9-16(25-2)10-12-17)13-18-21-20(22-27-18)15-7-5-4-6-8-15/h4-12H,3,13-14H2,1-2H3
• InChI Key: FOCVOKMSYHXDLI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-ethyl-2-(4-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "EMPA" and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EMPA is not fully understood, but it is thought to involve the inhibition of inflammatory pathways and the modulation of oxidative stress. EMPA has been shown to inhibit the production of pro-inflammatory cytokines and to reduce oxidative stress in cells.
Biochemical and Physiological Effects:
EMPA has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and protect against oxidative stress. EMPA has also been shown to improve cognitive function and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMPA for lab experiments is its wide range of biological activities. This makes it a useful tool for studying a variety of biological processes. However, one limitation of EMPA is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are many potential future directions for research on EMPA. Some possible areas of investigation include its potential applications in the treatment of neurodegenerative diseases, its mechanisms of action, and its interactions with other compounds. Additionally, further studies on the toxicity and safety of EMPA are needed before it can be considered for clinical use.
Conclusion:
In conclusion, N-ethyl-2-(4-methoxyphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has a wide range of biochemical and physiological effects and has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties. While there are some limitations to its use in lab experiments, EMPA has many potential future directions for research and may have applications in the treatment of various diseases.

Synthesis Methods

The synthesis of EMPA involves the reaction of 2-(4-methoxyphenoxy)ethylamine with N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]chloroacetamide. The reaction is carried out under basic conditions, and the product is purified using column chromatography. The yield of the reaction is typically around 70%.

Scientific Research Applications

EMPA has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. EMPA has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.